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Compound of Interest

Compound Name: Benthiavalicarb isopropyl

Cat. No.: B606019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the fungicide

Benthiavalicarb-isopropyl against other widely used alternatives, including Azoxystrobin,

Metalaxyl, Mandipropamid, and Chlorothalonil. The following sections present a comprehensive

overview of their ecotoxicity, environmental fate, and mechanisms of action on non-target

organisms, supported by experimental data and detailed methodologies.

Executive Summary
The selection of an appropriate fungicide requires a thorough evaluation of its efficacy, coupled

with a critical assessment of its potential environmental repercussions. This guide offers a

comparative analysis of five key fungicides, highlighting their differential impacts on various

trophic levels and their persistence in the environment. The data presented herein is intended

to inform risk assessments and guide the development of more environmentally benign crop

protection strategies.

Ecotoxicity Profile Comparison
The following tables summarize the acute and chronic toxicity of Benthiavalicarb-isopropyl and

its comparators to a range of non-target organisms. Data is presented as LC50 (Lethal
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Concentration 50%), EC50 (Effective Concentration 50%), and NOEC (No Observed Effect

Concentration) values, providing a quantitative basis for comparison.

Table 1: Acute Toxicity to Aquatic Organisms

Fungicide Test Organism
Endpoint (96h
LC50/EC50)

Toxicity Value
(mg/L)

Benthiavalicarb-

isopropyl

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 >10.0

Daphnia magna EC50 >10.0

Azoxystrobin

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 0.47

Daphnia magna EC50 0.28

Metalaxyl

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 >100[1]

Daphnia magna EC50 28[1]

Mandipropamid

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 4.4

Daphnia magna EC50 3.5

Chlorothalonil

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 0.017

Daphnia magna EC50 0.07

Table 2: Avian and Terrestrial Invertebrate Toxicity
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Fungicide Test Organism Endpoint Toxicity Value

Benthiavalicarb-

isopropyl

Bobwhite Quail

(Colinus virginianus)
Acute Oral LD50 >2000 mg/kg bw

Honeybee (Apis

mellifera)

48h Acute Contact

LD50
>100 µ g/bee

Earthworm (Eisenia

fetida)
14d LC50 >1000 mg/kg soil

Azoxystrobin
Bobwhite Quail

(Colinus virginianus)
Acute Oral LD50 >2000 mg/kg bw

Honeybee (Apis

mellifera)

48h Acute Contact

LD50
>25 µ g/bee

Earthworm (Eisenia

fetida)
14d LC50 >1000 mg/kg soil

Metalaxyl
Bobwhite Quail

(Colinus virginianus)
Acute Oral LD50 1469 mg/kg bw

Honeybee (Apis

mellifera)

48h Acute Contact

LD50
25 µ g/bee [1]

Earthworm (Eisenia

fetida)
14d LC50 270 mg/kg soil

Mandipropamid
Bobwhite Quail

(Colinus virginianus)
Acute Oral LD50 >2000 mg/kg bw

Honeybee (Apis

mellifera)

48h Acute Contact

LD50
>100 µ g/bee

Earthworm (Eisenia

fetida)
14d LC50 >1000 mg/kg soil[2]

Chlorothalonil
Mallard Duck (Anas

platyrhynchos)
Acute Oral LD50 >4640 mg/kg bw

Honeybee (Apis

mellifera)

48h Acute Contact

LD50
>100 µ g/bee
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Earthworm (Eisenia

fetida)
14d LC50 >1000 mg/kg soil

Environmental Fate and Persistence
The persistence of a fungicide in the environment is a critical factor in determining its long-term

impact. The following table summarizes the degradation half-life (DT50) of the selected

fungicides in soil and their potential for leaching into groundwater.

Table 3: Environmental Fate Characteristics

Fungicide
Soil Aerobic
Metabolism DT50
(days)

Hydrolysis at pH 7
(days)

Groundwater
Ubiquity Score
(GUS)

Benthiavalicarb-

isopropyl
11 - 19[3] Stable

2.3 (Low to Moderate

Leacher)

Azoxystrobin 72 - 164[4] Stable[4] 3.1 (Leacher)

Metalaxyl 7 - 170[1] Stable[1] 3.8 (Leacher)

Mandipropamid 12.6 - 93[5] Stable
2.5 (Low to Moderate

Leacher)

Chlorothalonil 5 - 35 Stable 1.9 (Non-leacher)

Mechanisms of Action and Non-Target Effects
Understanding the molecular mechanisms by which fungicides exert their effects is crucial for

predicting their potential impact on non-target organisms.

Azoxystrobin: Inhibition of Mitochondrial Respiration
Azoxystrobin's primary mode of action is the inhibition of mitochondrial respiration by binding to

the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III).[6][7][8][9] This

disruption of the electron transport chain leads to a reduction in ATP synthesis and an increase

in the production of reactive oxygen species (ROS), ultimately triggering apoptosis.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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